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Compound of Interest

Compound Name: Tridecane

Cat. No.: B166401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tridecane, a saturated hydrocarbon (alkane) with the chemical formula C13H28, is a promising

organic phase change material (PCM) for thermal energy storage (TES) applications. Its utility

is particularly noted in applications requiring a low-temperature range for heat storage and

release. As an organic PCM, tridecane offers several advantages, including congruent melting

and freezing, chemical stability, non-corrosiveness, and a high latent heat of fusion. These

properties make it a suitable candidate for various applications, including passive temperature

regulation in pharmaceutical transport and storage, electronic cooling, and integration into

building materials for energy efficiency.

This document provides detailed application notes and experimental protocols for the

characterization and utilization of tridecane as a PCM for thermal energy storage.

Thermophysical Properties of Tridecane
The performance of tridecane as a PCM is dictated by its thermophysical properties. The

following table summarizes key quantitative data for n-tridecane.
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Property Symbol Value Unit

Melting Point T_m -5.5 to -5.3 °C

Latent Heat of Fusion ΔH_m 190 - 216 kJ/kg

Thermal Conductivity

(Solid)
k_s 0.22 - 0.38 W/(m·K)

Thermal Conductivity

(Liquid)
k_l 0.14 - 0.15 W/(m·K)

Specific Heat (Solid) c_ps 2.1 - 2.4 kJ/(kg·K)

Specific Heat (Liquid) c_pl 2.0 - 2.2 kJ/(kg·K)

Density (Solid) ρ_s 770 - 780 kg/m ³

Density (Liquid) ρ_l 750 - 760 kg/m ³

Note: The values presented are typical ranges found in the literature and can vary depending

on the purity of the tridecane and the experimental conditions.

Experimental Protocols
Accurate characterization of tridecane's thermophysical properties is crucial for its effective

implementation in TES systems. The following are standard protocols for key experiments.

Differential Scanning Calorimetry (DSC) for Phase
Change Temperature and Latent Heat
Objective: To determine the melting temperature, freezing temperature, and latent heat of

fusion of tridecane.

Apparatus:

Differential Scanning Calorimeter (DSC)

Hermetically sealed aluminum pans
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High-purity indium for calibration

Nitrogen gas supply for inert atmosphere

Procedure:

Calibration: Calibrate the DSC instrument for temperature and heat flow using a high-purity

indium standard.

Sample Preparation: Accurately weigh 5-10 mg of tridecane into a hermetically sealed

aluminum pan. An empty, sealed aluminum pan is used as the reference.

Thermal Program:

Equilibrate the sample at a temperature well below the expected melting point (e.g., -20

°C).

Heat the sample at a constant rate (e.g., 5 °C/min) to a temperature well above the

melting point (e.g., 10 °C).

Hold the sample at this temperature for a few minutes to ensure complete melting.

Cool the sample at the same constant rate back to the starting temperature.

Data Analysis:

The melting and freezing temperatures are determined from the onset or peak of the

endothermic and exothermic peaks, respectively, on the DSC curve.

The latent heat of fusion is calculated by integrating the area of the melting/freezing peak.

Transient Plane Source (TPS) or Laser Flash Analysis
(LFA) for Thermal Conductivity
Objective: To measure the thermal conductivity of tridecane in both its solid and liquid phases.

Apparatus:
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Transient Plane Source (TPS) or Laser Flash Analyzer (LFA) instrument

Temperature-controlled sample holder

Tridecane sample

Procedure (using LFA as an example):

Sample Preparation: A small, disc-shaped sample of tridecane is prepared. For the liquid

phase, the sample is contained within a suitable cell.

Measurement in Solid Phase:

Cool the sample to a temperature below its melting point and allow it to solidify completely.

A high-intensity, short-duration light pulse is directed onto one face of the sample.

An infrared detector measures the temperature rise on the opposite face of the sample as

a function of time.

Measurement in Liquid Phase:

Heat the sample to a temperature above its melting point.

Repeat the laser flash procedure.

Data Analysis: The thermal diffusivity is calculated from the temperature-time data. The

thermal conductivity (k) is then determined using the equation:

k = α · ρ · c_p

where α is the thermal diffusivity, ρ is the density, and c_p is the specific heat capacity

(obtained from DSC).

Diagrams
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Sample Preparation & Calibration

DSC Analysis

LFA Analysis

Performance Evaluation

Calibrate DSC & LFA Prepare Tridecane Sample

Run DSC Thermal Program
(Heating/Cooling Cycle)

Run LFA on Solid Sample

Analyze DSC Curve
Determine:

- Melting/Freezing Temp.
- Latent Heat

- Specific Heat

Evaluate Thermal Energy
Storage Performance

Run LFA on Liquid Sample
Analyze LFA Data

Determine:
- Thermal Diffusivity

- Thermal Conductivity
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Caption: Experimental workflow for characterizing tridecane as a PCM.

Inherent Properties of Tridecane

Advantages for TES

Target Applications

Melting Point
(~ -5.4 °C)

Precise Temperature
Regulation

High Latent Heat
(~200 kJ/kg)

High Energy Storage
Density

Chemical Stability

Long-Term Reliability
& Reusability

Pharmaceutical
Transport

Electronic
Cooling

Smart Building
Materials
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Caption: Logical relationship of tridecane's properties to its applications.

Applications in Drug Development and Beyond
The specific phase change temperature of tridecane makes it particularly interesting for

applications in the pharmaceutical and biomedical fields.

Cold Chain Logistics: For the transport and storage of temperature-sensitive biologics,

vaccines, and drugs that require a stable temperature environment just below 0 °C,

tridecane can be integrated into packaging solutions to provide passive thermal regulation.

This ensures the payload remains within the desired temperature range for an extended

period, preventing spoilage or degradation.

Laboratory Temperature Control: In a laboratory setting, tridecane-based TES systems can

be used to maintain a constant temperature for sensitive experiments or for the short-term

storage of reagents and samples without the need for active refrigeration.

Other Applications: Beyond the life sciences, tridecane is a candidate for applications such

as the thermal management of electronics, where it can absorb waste heat and prevent

overheating, and in building materials to help regulate indoor temperatures and reduce

energy consumption for heating and cooling.

Safety and Handling
Tridecane is a combustible liquid and should be handled with appropriate care in a well-

ventilated area. It is important to consult the Safety Data Sheet (SDS) for detailed information

on handling, storage, and disposal. While generally considered to have low toxicity, direct

contact with skin and eyes should be avoided, and appropriate personal protective equipment

(PPE) should be worn.

Conclusion
Tridecane presents a viable and effective option for thermal energy storage in the low-

temperature range. Its favorable thermophysical properties, including a high latent heat of

fusion and chemical stability, make it a reliable PCM for a variety of applications, most notably
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in ensuring the thermal stability of sensitive pharmaceutical products. The experimental

protocols outlined in this document provide a framework for the accurate characterization of

tridecane, enabling its successful integration into innovative thermal management solutions.

To cite this document: BenchChem. [Application Notes and Protocols: Tridecane for Thermal
Energy Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166401#tridecane-as-a-phase-change-material-for-
thermal-energy-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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